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Compound of Interest

Compound Name: Humulene epoxide II

Cat. No.: B7943601 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Humulene epoxide II is a naturally occurring sesquiterpene epoxide derived from

humulene, a compound found in the essential oils of plants like hops (Humulus lupulus) and

Zingiber officinale.[1][2] Its chemical formula is C₁₅H₂₄O, and its molecular weight is 220.35

g/mol .[1][3] This molecule has garnered significant interest in medicinal chemistry and

pharmacology due to its potential therapeutic properties, including anti-inflammatory, anti-

cancer, and antimalarial activities.[1][2][4][5] These application notes provide detailed protocols

for the synthesis of Humulene epoxide II, summarize its physicochemical properties, and

outline its known biological activities and potential mechanisms of action for research

purposes.

Section 1: Physicochemical and Spectroscopic
Properties
Proper characterization of synthesized Humulene epoxide II is critical. The following table

summarizes its key physical and chemical properties as reported in the literature.
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Property Value Reference(s)

Molecular Formula C₁₅H₂₄O [1]

Molecular Weight 220.35 g/mol [1][3]

CAS Number 19888-34-7 [1][2]

Appearance
Colorless to pale yellow clear

liquid (est.)
[6]

Boiling Point
285.0 to 286.0 °C at 760 mm

Hg
[3]

Melting Point 168-169.5 °C [7][8]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[2][5]
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Section 2: Synthesis Methodologies and Protocols
Several methods for the synthesis of Humulene epoxide II have been developed. The most

common approach is the direct epoxidation of its precursor, α-humulene.

Synthesis Approaches:

Epoxidation of Humulene: This widely used method involves the reaction of α-humulene with

a peracid, such as meta-chloroperbenzoic acid (m-CPBA), to form the epoxide ring.[1]

Asymmetric Synthesis: An asymmetric synthesis route has been developed to produce

optically active (-)-Humulene 1,2-epoxide. This method utilizes an optically active humulene-

platinum complex which is then epoxidized with peroxylauric acid, yielding an optical purity of

10.3%.[9]

Biosynthesis Mimicry: Laboratory synthesis can also imitate natural biosynthetic pathways

that start from farnesyl diphosphate to form humulene and its subsequent epoxides through
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various catalytic processes.[1]

Protocol 2.1: Synthesis of Humulene Epoxide II by
Epoxidation of α-Humulene
This protocol details the chemical synthesis of Humulene epoxide II from α-humulene using

m-CPBA as the oxidizing agent.

Materials:

α-Humulene (starting material)

meta-Chloroperbenzoic acid (m-CPBA, ~77% purity)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium sulfite (Na₂SO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel
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Rotary evaporator

Glassware for column chromatography

Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

Reaction Setup: Dissolve α-humulene (1.0 eq) in anhydrous dichloromethane in a round-

bottom flask. Cool the solution to 0 °C using an ice bath and stir.

Addition of m-CPBA: Slowly add a solution of m-CPBA (approx. 1.1 eq) in dichloromethane

to the cooled solution of humulene over 30 minutes.

Reaction Monitoring: Monitor the reaction progress using TLC. The disappearance of the α-

humulene spot indicates the reaction is nearing completion. The reaction is typically

complete within 2-4 hours.

Quenching: Once the reaction is complete, quench the excess peracid by adding saturated

sodium sulfite solution and stir for 20 minutes.

Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with saturated sodium bicarbonate solution (2x) and brine (1x).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography, typically using a

hexane/ethyl acetate gradient, to yield pure Humulene epoxide II.

Characterization: Confirm the identity and purity of the final product using techniques such

as NMR spectroscopy (¹H and ¹³C) and mass spectrometry.

Workflow for Synthesis of Humulene Epoxide II

α-Humulene + m-CPBA
in DCM at 0°C

Epoxidation Reaction
(2-4 hours)

Stir Quench with
Na₂SO₃ solution

Monitor by TLC Aqueous Work-up
(NaHCO₃, Brine)

Column Chromatography
(Silica Gel)

Pure Humulene
Epoxide II
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Click to download full resolution via product page

A generalized workflow for the synthesis and purification of Humulene epoxide II.

Section 3: Quantitative Data on Synthesis
Quantitative yields are highly dependent on reaction scale, purity of reagents, and purification

efficiency. The available literature provides specific data for the asymmetric synthesis

approach.

Synthesis
Method

Product Reported Yield Notes Reference(s)

Asymmetric

Synthesis via

Platinum

Complex

(-)-Humulene

1,2-epoxide

10.3% optical

yield

Provides

optically active

product.

Direct

Epoxidation with

m-CPBA

Humulene

epoxide II
Variable

Yield depends on

conditions and

purification.

N/A

Section 4: Research Applications and Biological
Activity
Humulene epoxide II and its derivatives are subjects of research for their potential

pharmacological effects.

Known Biological Activities:

Anti-inflammatory: The compound has been studied for its ability to modulate immune

responses.[1] Research has pointed to the suppression of inducible nitric oxide synthase

(iNOS) expression, a key enzyme in the inflammatory process.[6]

Anti-cancer: Humulene epoxide II has shown promise in cancer research by affecting tumor

growth and metastasis.[1] It has demonstrated cytotoxic activity against various cancer cell

lines, including human mammary carcinoma (MDA-MB-231) and colorectal carcinoma
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(SW620).[5][10] One proposed mechanism is the inhibition of the Akt signaling pathway,

which is crucial for cell proliferation and survival.[11]

Antimalarial and Antioxidant: The compound has also been reported to possess antimalarial

and antioxidant properties.[2][4]

Proposed Anti-Inflammatory Mechanism

LPS
(Inflammatory Stimulus)

Signaling Cascade
(e.g., NF-κB)
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(Inflammation)
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Proposed inhibition of iNOS expression by Humulene epoxide II in inflammatory signaling.
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Proposed Anti-Cancer Mechanism (Akt Pathway)
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Proposed inhibition of the pro-survival Akt signaling pathway by Humulene epoxide II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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